Cas no 144868-15-5 ((S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl)

• Product Name: (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
• CAS No: 144868-15-5
• MF: C₃₂H₂₃OP
• MW: 454.498189210892
• CID: 64888
• PubChem ID: 3736671
• Update Time: 2025-10-17

(S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
• (S)-(-)-Diphenylphosphino-2''-hydroxy-1,1''-binaphthyl
• (S)-2'-(Diphenylphosphino)-(1,1'-Binaphthalen)-2-ol
• (S)-(-)-DIPHENYLPHOSPHINO-2'-HYDROXY-1,1'-BINAPHTHYL
• (R)-(-)-hexahydro-mandelic acid
• (R)-2-cyclohex
• (R)-2'-diphenylphosphino-1,1'-binaphthalen-2-ol
• (R)-2-diphenylphosphino-2'-hydroxy-1,1'-binaphthyl
• (R)-hexahydromandelic acid
• (S)-(-)-2-hydroxy-2'-diphenylphosphino-1,1'-binaphthyl
• 2-diphenylphosphino-2'-hydroxy-1,1'-binaphthalene
• 2'-diphenylphosphino-2-hydroxy-1,1'-binaphthyl
• 2-hydroxy-2'-diphenylphosphino-1,1'-binaphthyl
• R(-)-CYCLOHEXYLHYDROXYACETIC ACID
• R-hexahydromandelic acid
• (S)-(-)-Diphenylphosphino-2"-hydroxy-1,1"-binaphthyl
• (R)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
• DTXSID101245802
• 3-Fluoro-6-nitrobenzenesulfonicacid
• 2-Hydroxy-2'-(diphenylphosphino)-1,1'-binaphthalene
• CS-0085929
• FT-0769045
• A808978
• 2'-(diphenylphosphanyl)-[1,1'-binaphthalen]-2-ol
• 2'-(Diphenylphosphino)[1,1'-binaphthalen]-2-ol
• 1-(2-diphenylphosphanylnaphthalen-1-yl)naphthalen-2-ol
• (R)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
• (S)-2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
• 144868-15-5
• (S)-2'-(Diphenylphosphino)-[1,1'-inaphthalen]-2-l
• (R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol
• MFCD01166485
• (R)-(+)-2'-Diphenylphosphino-1,1'-binaphth-2-ol, 95%
• AS-70264
• [1,1'-Binaphthalen]-2-ol, 2'-(diphenylphosphino)-, (1R)-
• 199796-91-3
• Rac-2-diphenyphosphino,2'-methoxyl-1,1'-binaphthyl
• 2-diphenylphosphino-2'-hydroxy-l,l'-binaphthyl
• (1R)-2'-(Diphenylphosphino)-1,1'-binaphthalenyl-2-ol
• (S)-(-)-Diphenylphosphino-2/-hydroxy-1,1/-binaphthyl
• 149917-88-4
• (R)-2-Diphenylphosphino-2'-hydroxyl-1,1'-binaphthyl
• FT-0602543
• 2'-(Diphenylphosphino)-[1,1'-binaphthalen]-2-ol
• SCHEMBL4004222
• (R)-2-Diphenyphosphino-2/'-hydroxyl-1,1/'-binaphthyl
• LWZAKMZAVUALLD-UHFFFAOYSA-N
• E81059
• (R)-(+)-2-DIPHENYLPHOSPHINO-2-HYDROXY-1,1-BINAPHTHYL
• FT-0652751
• AKOS015889894
• FT-0659524
• (S)-2-Diphenyphosphino,2'-hydroxyl-1,1'-binaphthyl
• (S)-2-Diphenylphosphino-2'-hydroxyl-1,1'-binaphthyl
• 2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl
• 2a(2)-(Diphenylphosphino)[1,1a(2)-binaphthalen]-2-ol
• (R)-2'-(DIPHENYLPHOSPHANYL)-[1,1'-BINAPHTHALEN]-2-OL
• 2-Diphenyphosphino-2\\'-hydroxyl-1,1\\'-binaphthyl
• (R)-2-Diphenyphosphino-2\\'-hydroxyl-1,1\\'-binaphthyl

• Inchi： 1S/C32H23OP/c33-29-21-19-23-11-7-9-17-27(23)31(29)32-28-18-10-8-12-24(28)20-22-30(32)34(25-13-3-1-4-14-25)26-15-5-2-6-16-26/h1-22,33H
• InChI Key： LWZAKMZAVUALLD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 454.148652351g/mol
• Monoisotopic Mass: 454.148652351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl

(S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl: A Comprehensive Overview

The compound with CAS No. 144868-15-5, commonly referred to as (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a binaphthyl backbone with diphenylphosphine and hydroxyl functionalities. The binaphthyl system provides a rigid and chiral framework, while the diphenylphosphine group introduces electronic and steric effects that enhance its versatility in chemical reactions.

Recent studies have highlighted the importance of (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl in asymmetric catalysis, particularly in the field of organometallic chemistry. Its chiral environment makes it an excellent ligand for transition metal catalysts, enabling the synthesis of enantioselective products. For instance, researchers have utilized this compound in the development of novel catalysts for the asymmetric hydrogenation of ketones and alkenes, demonstrating high enantioselectivity and catalytic efficiency.

The synthesis of (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl involves a multi-step process that combines traditional organic synthesis techniques with modern methodologies. The key steps include the preparation of the binaphthyl core through Friedel-Crafts alkylation or coupling reactions, followed by the introduction of the diphenylphosphine and hydroxyl groups via nucleophilic substitution or oxidation reactions. The stereochemistry of the compound is carefully controlled during these steps to ensure the desired (S)-configuration.

In terms of applications, (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl has found extensive use in pharmaceutical research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been instrumental in the development of complex drug molecules. For example, it has been employed in the synthesis of β-lactam antibiotics and other bioactive compounds, where precise control over stereochemistry is critical for biological activity.

Furthermore, this compound has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in optoelectronic materials and sensors. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its chiral structure could enhance device performance by controlling charge transport and emission characteristics.

The stability and reactivity of (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl have also been subjects of recent investigations. Studies have demonstrated that the compound exhibits excellent thermal stability under mild conditions, making it suitable for use in high-throughput screening processes. Additionally, its reactivity towards various metal complexes has been thoroughly examined, providing insights into its potential as a versatile ligand in transition metal catalysis.

In conclusion, (S)-2-Diphenyphosphino-2'-hydroxyl-1,1'-binaphthyl (CAS No. 144868-15-5) is a multifaceted compound with a wide range of applications across chemistry and materials science. Its unique structure and chiral properties make it an invaluable tool in asymmetric synthesis and catalysis. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science.